![molecular formula C7H5ClF3NS B6230194 5-chloro-2-[(trifluoromethyl)sulfanyl]aniline CAS No. 1154963-13-9](/img/no-structure.png)
5-chloro-2-[(trifluoromethyl)sulfanyl]aniline
Overview
Description
5-Chloro-2-[(trifluoromethyl)sulfanyl]aniline (5-CF3SA) is a highly reactive and versatile compound with a wide range of applications in the scientific research field. It is a colorless and volatile liquid that is soluble in water and other polar solvents. 5-CF3SA is used as a reagent in organic synthesis and as a starting material for the synthesis of other compounds. It is also used in the synthesis of pharmaceuticals, pesticides, dyes, and other organic compounds. In addition, 5-CF3SA is used in the synthesis of biologically active compounds, such as those used in drug development and research.
Mechanism of Action
The mechanism of action of 5-chloro-2-[(trifluoromethyl)sulfanyl]aniline is based on its chemical reactivity. 5-chloro-2-[(trifluoromethyl)sulfanyl]aniline is a highly reactive compound and is capable of undergoing nucleophilic substitution reactions with a wide range of substrates. This reactivity can be used to synthesize a variety of organic compounds and to prepare biologically active compounds. Additionally, the reactivity of 5-chloro-2-[(trifluoromethyl)sulfanyl]aniline can be used to prepare polymeric materials and to synthesize pharmaceuticals.
Biochemical and Physiological Effects
5-chloro-2-[(trifluoromethyl)sulfanyl]aniline has been studied for its biochemical and physiological effects. Studies have shown that 5-chloro-2-[(trifluoromethyl)sulfanyl]aniline can act as a weak inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain. Additionally, 5-chloro-2-[(trifluoromethyl)sulfanyl]aniline has been shown to possess antioxidant activity and to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
The advantages of using 5-chloro-2-[(trifluoromethyl)sulfanyl]aniline in laboratory experiments include its high reactivity, its low toxicity, and its low cost. Additionally, 5-chloro-2-[(trifluoromethyl)sulfanyl]aniline is a colorless and volatile liquid that is soluble in water and other polar solvents, making it easy to use and store. However, 5-chloro-2-[(trifluoromethyl)sulfanyl]aniline is highly flammable and should be used with caution.
Future Directions
The potential future directions for the use of 5-chloro-2-[(trifluoromethyl)sulfanyl]aniline include its use in the synthesis of new organic compounds, the development of new drugs, the preparation of polymeric materials, and the synthesis of biologically active compounds. Additionally, 5-chloro-2-[(trifluoromethyl)sulfanyl]aniline may be used in the development of new methods for the synthesis of organic compounds and the preparation of pharmaceuticals. Furthermore, 5-chloro-2-[(trifluoromethyl)sulfanyl]aniline may be used in the development of new methods for the synthesis of polymeric materials and the preparation of biologically active compounds.
Synthesis Methods
5-chloro-2-[(trifluoromethyl)sulfanyl]aniline is synthesized by the reaction of aniline with trifluoromethanesulfonyl chloride in the presence of a base, such as pyridine or triethylamine. The reaction proceeds through a nucleophilic substitution reaction, in which the aniline is attacked by the trifluoromethanesulfonyl chloride, resulting in the formation of 5-chloro-2-[(trifluoromethyl)sulfanyl]aniline. The reaction is typically carried out in an aqueous solution at a temperature of 25-30°C.
Scientific Research Applications
5-chloro-2-[(trifluoromethyl)sulfanyl]aniline is widely used in scientific research and has been used in a variety of applications, including the synthesis of organic compounds, the preparation of pharmaceuticals, and the development of drugs. Additionally, 5-chloro-2-[(trifluoromethyl)sulfanyl]aniline has been used in the synthesis of biologically active compounds, such as those used in drug development and research. It has also been used in the synthesis of polymers and the preparation of polymeric materials.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-chloro-2-[(trifluoromethyl)sulfanyl]aniline involves the reaction of 5-chloro-2-nitroaniline with trifluoromethanesulfenyl chloride, followed by reduction of the resulting intermediate.", "Starting Materials": [ "5-chloro-2-nitroaniline", "trifluoromethanesulfenyl chloride", "reducing agent (e.g. iron powder, zinc dust)" ], "Reaction": [ "1. Dissolve 5-chloro-2-nitroaniline in a suitable solvent (e.g. dichloromethane).", "2. Add trifluoromethanesulfenyl chloride to the reaction mixture and stir at room temperature for several hours.", "3. Quench the reaction by adding a suitable quenching agent (e.g. water).", "4. Extract the product with a suitable organic solvent (e.g. ethyl acetate).", "5. Dry the organic layer over anhydrous sodium sulfate.", "6. Concentrate the organic layer under reduced pressure to obtain the crude product.", "7. Dissolve the crude product in a suitable solvent (e.g. ethanol).", "8. Add a reducing agent (e.g. iron powder, zinc dust) to the reaction mixture and stir at room temperature for several hours.", "9. Quench the reaction by adding a suitable quenching agent (e.g. water).", "10. Extract the product with a suitable organic solvent (e.g. ethyl acetate).", "11. Dry the organic layer over anhydrous sodium sulfate.", "12. Concentrate the organic layer under reduced pressure to obtain the pure product." ] } | |
CAS RN |
1154963-13-9 |
Product Name |
5-chloro-2-[(trifluoromethyl)sulfanyl]aniline |
Molecular Formula |
C7H5ClF3NS |
Molecular Weight |
227.6 |
Purity |
95 |
Origin of Product |
United States |
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